2-Methyl-4-(((6-(thiophen-2-yl)pyridazin-3-yl)thio)methyl)thiazole

• IUPAC Name: 2-methyl-4-[(6-thiophen-2-ylpyridazin-3-yl)sulfanylmethyl]-1,3-thiazole
• InChI: InChI=1S/C13H11N3S3/c1-9-14-10(7-18-9)8-19-13-5-4-11(15-16-13)12-3-2-6-17-12/h2-7H,8H2,1H3
• InChI Key: CTHFGCZGHYWPGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CSC2=NN=C(C=C2)C3=CC=CS3
• Molecular Formula: C13H11N3S3
• Molecular Weight: 305.4 g/mol

Description

Thiazoles are a class of organic compounds that contain a five-membered ring made up of three carbon atoms, one nitrogen atom, and one sulfur atom. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Pyridazines, on the other hand, are diazines (a type of heterocyclic compound) with two nitrogen atoms in their six-membered aromatic ring.

Molecular Structure Analysis

Thiazoles have a planar ring, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The chemical shift of the ring proton and the calculated π-electron density show that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving “2-Methyl-4-(((6-(thiophen-2-yl)pyridazin-3-yl)thio)methyl)thiazole” are not available, thiazoles in general are known to undergo a variety of chemical reactions due to the presence of nitrogen and sulfur in the ring.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have shown promise as antitumor agents. Researchers have synthesized derivatives with cytotoxic effects on tumor cells. Investigating our compound’s impact on cancer cell lines could provide valuable insights.

Additionally, it’s worth noting that thiazoles are structurally related to vitamin B1 (thiamine), which plays a vital role in energy metabolism and nervous system function. .

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various biological targets, leading to a range of effects . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which could potentially influence its interaction with biological targets.

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of 2-Methyl-4-(((6-(thiophen-2-yl)pyridazin-3-yl)thio)methyl)thiazole.

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may induce a range of molecular and cellular effects .

Action Environment

The physicochemical properties of thiazole, such as its solubility in various solvents , could potentially be influenced by environmental factors.